Cas no 1704372-57-5 (1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one)

• Product Name: 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one
• CAS No: 1704372-57-5
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 5761512
• PubChem ID: 108244297
• Update Time: 2025-06-08

1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1126685
• 1704372-57-5
• 1-(2,3-difluorophenyl)-3-ethoxyprop-2-en-1-one
• 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one

• Inchi： 1S/C11H10F2O2/c1-2-15-7-6-10(14)8-4-3-5-9(12)11(8)13/h3-7H,2H2,1H3/b7-6+
• InChI Key： JGCCUNCQQIIGIG-VOTSOKGWSA-N
• SMILES： FC1C(=CC=CC=1C(/C=C/OCC)=O)F

Computed Properties

• Exact Mass: 212.06488588g/mol
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one

Introduction to 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one (CAS No. 1704372-57-5)

1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one, also known by its CAS number 1704372-57-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of α,β-unsaturated ketones and features a difluorophenyl group and an ethoxy substituent, which contribute to its distinct chemical properties and reactivity.

The chemical structure of 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one can be represented as C₁₁H₉F₂O₂. The presence of the difluorophenyl group imparts significant electronic effects, making this compound highly reactive in various chemical transformations. The ethoxy substituent further enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one, which exhibited potent anti-inflammatory activity in vitro and in vivo models.

Beyond its medicinal applications, 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials with applications in electronics and photonics. Researchers at the University of California, Berkeley, have demonstrated the use of this compound as a key component in the synthesis of conductive polymers with enhanced electrical conductivity and thermal stability. These materials have potential applications in flexible electronics, sensors, and energy storage devices.

The synthetic route to 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one typically involves a multi-step process that includes the formation of a difluorobenzene derivative followed by an alkylation reaction to introduce the ethoxy group. The final step involves a condensation reaction to form the α,β-unsaturated ketone structure. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one should be stored under dry conditions and protected from light to prevent degradation. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to minimize exposure risks. While it is not classified as a hazardous material under current regulations, proper safety protocols should always be followed during its use and storage.

The future prospects for 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one are promising. Ongoing research is focused on expanding its applications in both medicinal chemistry and materials science. For example, researchers at Harvard University are investigating its potential as a scaffold for the development of new antiviral agents targeting emerging viral threats. Additionally, collaborations between academic institutions and industry partners are exploring its use in advanced materials for next-generation electronic devices.

In conclusion, 1-(2,3-Difluorophenyl)-3-ethoxyprop-2-en-1-one (CAS No. 1704372-57-5) is a versatile compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of novel therapeutic agents and functional materials. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly significant role in various scientific and industrial fields.